Cas no 1801345-31-2 (2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide)

• Product Name: 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide
• CAS No: 1801345-31-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6275919
• PubChem ID: 118224393
• Update Time: 2025-06-08

2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16896536
• EN300-7550820
• CC1=NC=CC(=C1)C=1OC=C(N1)C(=O)N
• 1801345-31-2
• 2-(2-methylpyridin-4-yl)-1,3-oxazole-4-carboxamide
• 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C10H9N3O2/c1-6-4-7(2-3-12-6)10-13-8(5-15-10)9(11)14/h2-5H,1H3,(H2,11,14)
• InChI Key： KRIVPPSCFPQDOH-UHFFFAOYSA-N
• SMILES： O1C=C(C(N)=O)N=C1C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82Ų

Additional information on 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide

2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide: A Promising Compound in Medicinal Chemistry

2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide (CAS No. 1801345-31-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of a 2-methylpyridin-4-yl moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The structure of 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide is characterized by a central oxazole ring linked to a 2-methylpyridine moiety through a carboxamide functional group. This arrangement confers the compound with specific interactions and binding affinities that are crucial for its biological activity. Recent studies have highlighted the importance of such structural motifs in modulating various biological targets, particularly in the context of inflammation and cancer.

In the realm of anti-inflammatory research, 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide has shown promising results. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding positions 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide has also been investigated for its anticancer potential. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. One notable study published in Cancer Research reported that 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide induces apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound could be developed into an effective anticancer agent with minimal toxicity to normal cells.

The pharmacokinetic properties of 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide have also been extensively studied to assess its suitability for clinical applications. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential for safe and effective use in humans.

In conclusion, 2-(2-Methylpyridin-4-yl)-1,3-oxazole-4-carboxamide (CAS No. 1801345-31-2) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research is expected to uncover additional therapeutic applications and optimize its use in medical practice.